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Compound of Interest

Compound Name: CGP-74514

Cat. No.: B1663164

For Researchers, Scientists, and Drug Development Professionals

Abstract

CGP-74514 is a potent and selective inhibitor of Cyclin-Dependent Kinase 1 (CDK1), a key
regulator of the cell cycle.[1][2] It is a valuable tool for studying cell cycle progression,
particularly the G2/M phase, and has shown potential in cancer research due to its ability to
induce apoptosis. Proper preparation of stock solutions is critical for obtaining accurate and
reproducible experimental results. This document provides detailed protocols for the dissolution
and preparation of CGP-74514 stock solutions for use in biological research.

Physicochemical Properties and Solubility

CGP-74514 is commonly available as a dihydrochloride salt (CGP-74514 dihydrochloride). The
molecular weight and solubility of this form are crucial for accurate stock solution preparation.

Table 1: Physicochemical and Solubility Data for CGP-74514 dihydrochloride
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Property Value Reference(s)

rel-N2-[(1R,2S)-2-
Aminocyclohexyl]-N6-(3-

Chemical Name chlorophenyl)-9-ethyl-9H- [1]
purine-2,6-diamine

dihydrochloride

Molecular Weight 458.82 g/mol [1][2]
Appearance Crystalline solid

Purity >98% (HPLC) [1]
Solubility in DMSO Up to 100 mM (45.88 mg/mL) [1][2]
Solubility in Water Up to 50 mM (22.94 mg/mL) [1112]
Solubility in Ethanol Not readily available

Note: The molecular weight of the free base is 385.89 g/mol . Always confirm the specific form
of CGP-74514 provided by the supplier and use the corresponding molecular weight for
calculations. Batch-specific molecular weights may vary due to hydration.[1]

Mechanism of Action: CDK1 Inhibition

CGP-74514 selectively inhibits CDK1, a serine/threonine kinase that, in complex with Cyclin B,
forms the M-phase promoting factor (MPF). MPF is essential for the G2/M transition and the
execution of mitosis. By inhibiting CDK1, CGP-74514 arrests the cell cycle at the G2/M phase,
which can ultimately lead to apoptosis in cancer cells. The reported IC50 value for CDK1
inhibition is 25 nM.[1][2]

Inhibition of CDK1 by CGP-74514 |leading to G2/M cell cycle arrest and apoptosis.

Experimental Protocols
Materials

e CGP-74514 dihydrochloride powder

e Dimethyl sulfoxide (DMSO), anhydrous, sterile
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Deionized sterile water

Sterile polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block, ultrasonic bath

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol is for preparing 1 mL of a 10 mM stock solution of CGP-74514 dihydrochloride.
Workflow Diagram:

Workflow for preparing a 10 mM CGP-74514 stock solution in DMSO.

Step-by-Step Procedure:
o Calculate the required mass:
o For a 10 mM solution (0.010 mol/L) in 1 mL (0.001 L):
o Moles = 0.010 mol/L * 0.001 L = 0.00001 mol
o Mass = Moles * Molecular Weight = 0.00001 mol * 458.82 g/mol = 0.0045882 g = 4.59 mg

o Weigh the compound: Carefully weigh out 4.59 mg of CGP-74514 dihydrochloride powder
and place it in a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous, sterile DMSO to the tube.

o Dissolve: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. To aid dissolution, you can gently warm the solution to 37°C or use an ultrasonic
bath for a short period.

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Protocol for Preparing a 10 mM Aqueous Stock Solution

This protocol is for preparing 1 mL of a 10 mM stock solution of CGP-74514 dihydrochloride in

water.

Step-by-Step Procedure:

Weigh the compound: Weigh out 4.59 mg of CGP-74514 dihydrochloride powder and place it
in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile deionized water to the tube.

Dissolve: Close the tube tightly and vortex thoroughly. As with DMSO, gentle warming or
sonication can aid dissolution if necessary.

Aliquot and Store: Aliquot and store the solution as described in the DMSO protocol (section
3.2, steps 5 and 6).

Important Considerations

Safety: Always handle chemical compounds in a laboratory setting with appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety glasses.

Hygroscopicity: CGP-74514 dihydrochloride may be hygroscopic. Store the powder in a
desiccator at room temperature.[1][2]

Solution Stability: It is recommended to prepare fresh solutions. If storage is necessary,
follow the recommended temperatures and durations to minimize degradation. Avoid
repeated freeze-thaw cycles.

Working Dilutions: Prepare working dilutions from the stock solution immediately before use
in your experimental buffer or cell culture medium. The final concentration of DMSO in the
assay should be kept low (typically <0.1%) to avoid solvent-induced artifacts.
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Molarity Calculation Table

The following table provides the required volume of solvent to prepare stock solutions of
different molarities from 1 mg of CGP-74514 dihydrochloride (MW = 458.82 g/mol ).

Table 2: Solvent Volumes for Preparing Stock Solutions from 1 mg of CGP-74514

dihydrochloride
Desired Concentration Volume of Solvent to Add
100 mM 21.80 L
50 mM 43.59 pL
10 mM 217.95 pL
5 mM 435.90 pL
1mM 2.18 mL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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